![molecular formula C19H13Br2N B1423634 3,6-Dibromo-9-(p-tolyl)-9H-carbazole CAS No. 357437-74-2](/img/structure/B1423634.png)
3,6-Dibromo-9-(p-tolyl)-9H-carbazole
Overview
Description
Scientific Research Applications
I have found some information on the applications of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole , particularly its use as a cathode material in non-aqueous redox flow batteries due to its high reduction potential and good reversibility . However, the search results do not provide a comprehensive list of six to eight unique applications as requested.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole is the cathode material in non-aqueous redox flow batteries . This compound, which incorporates a carbazole core, shows very good reversibility when employed as the cathode material .
Mode of Action
3,6-Dibromo-9-(p-tolyl)-9H-carbazole interacts with its target by substituting the labile positions of the carbazole with electron-withdrawing groups, which increases the reduction potential of the redox couple . This compound also stabilizes the cation radical of the carbazole moiety, leading to reversible behavior .
Biochemical Pathways
The action of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole affects the redox reactions in the non-aqueous redox flow batteries . The stabilization of the cation radical of the carbazole moiety is a key step in these reactions .
Result of Action
The result of the action of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole is the stabilization of a free radical upon delocalization of the charge in the molecule . This leads to a high reduction potential, making it suitable for use in non-aqueous redox flow batteries .
Action Environment
The action, efficacy, and stability of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole are influenced by the solvent mixture used. A solvent mixture of acetonitrile and dichloromethane (4:1) has been used to increase the solubility of electroactive materials in the medium .
properties
IUPAC Name |
3,6-dibromo-9-(4-methylphenyl)carbazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Br2N/c1-12-2-6-15(7-3-12)22-18-8-4-13(20)10-16(18)17-11-14(21)5-9-19(17)22/h2-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLCMXHALWTYHOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20694788 | |
Record name | 3,6-Dibromo-9-(4-methylphenyl)-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20694788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
415.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
357437-74-2 | |
Record name | 3,6-Dibromo-9-(4-methylphenyl)-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20694788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,6-Dibromo-9-(p-tolyl)-9H-carbazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 3,6-Dibromo-9-(p-tolyl)-9H-carbazole contribute to its potential as a cathode material in redox flow batteries?
A1: The research highlights that electron-withdrawing groups, specifically bromine atoms, are substituted at the 3 and 6 positions of the carbazole core []. This substitution increases the reduction potential of the molecule, making it a suitable candidate for a cathode material. Additionally, the p-tolyl group at the 9 position likely contributes to stabilizing the cation radical formed during the redox reaction, leading to improved reversibility of the electrochemical process [].
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